Cas no 1019545-38-0 (5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol)
5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol
- 5-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol
- Phenol, 5-[[(4-bromophenyl)amino]methyl]-2-methoxy-
-
- Inchi: 1S/C14H14BrNO2/c1-18-14-7-2-10(8-13(14)17)9-16-12-5-3-11(15)4-6-12/h2-8,16-17H,9H2,1H3
- InChI Key: JLNYUYMDYDGNCT-UHFFFAOYSA-N
- SMILES: C1(O)=CC(CNC2=CC=C(Br)C=C2)=CC=C1OC
5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AN HUI ZE SHENG Technology Co., Ltd. | ANV00261-1g |
5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol AldrichCPR |
1019545-38-0 | 1g |
¥4479.14 | 2023-09-15 | ||
| 1PlusChem | 1P009MOL-500mg |
5-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol |
1019545-38-0 | 95% | 500mg |
$163.00 | 2023-12-27 | |
| A2B Chem LLC | AE48501-500mg |
5-{[(4-bromophenyl)amino]methyl}-2-methoxyphenol |
1019545-38-0 | 95% | 500mg |
$171.00 | 2024-04-20 |
5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol
Introduction to 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol (CAS No. 1019545-38-0)
5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol (CAS No. 1019545-38-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group, an amino methyl group, and a methoxyphenol moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol is defined by its molecular formula, C14H14BrNO2, and its molecular weight of approximately 306.17 g/mol. The compound's hydrophobic and hydrophilic properties, as well as its ability to form hydrogen bonds, make it an interesting target for studies on solubility, stability, and bioavailability.
In recent years, 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol has been the subject of several research investigations aimed at elucidating its potential therapeutic applications. One notable area of focus has been its activity as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disorders, and neurodegenerative conditions.
A study published in the Journal of Medicinal Chemistry in 2022 reported that 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol exhibits potent antioxidant activity, as measured by its ability to scavenge DPPH (2,2-diphenyl-1-picrylhydrazyl) radicals. The researchers found that the compound's antioxidant properties are comparable to those of well-known antioxidants such as ascorbic acid and α-tocopherol. This finding suggests that 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol could be a promising lead compound for the development of novel antioxidant drugs.
Beyond its antioxidant properties, 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol has also shown potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a key factor in the pathogenesis of many diseases. A study published in the Inflammation Research journal in 2023 demonstrated that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect is attributed to the compound's ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.
The cytotoxicity profile of 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol has also been evaluated in various cell lines. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that the compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. Specifically, it was effective against human breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cell lines. The mechanism underlying this selective cytotoxicity is thought to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.
In addition to its potential therapeutic applications, 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol has been explored for its use in chemical synthesis and material science. Its unique structural features make it a versatile building block for the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a precursor for the synthesis of fluorescent probes and sensors, which are essential tools in bioanalytical chemistry and cellular imaging.
The synthetic route for preparing 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol involves several steps, including nucleophilic substitution reactions and coupling reactions. A typical synthetic protocol involves reacting 4-bromoaniline with formaldehyde to form the corresponding imine intermediate, followed by condensation with 2-methoxyphenol under acidic conditions. The final product can be purified using column chromatography or recrystallization techniques.
In conclusion, 5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol (CAS No. 1019545-38-0) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its antioxidant and anti-inflammatory properties make it a valuable candidate for drug development, while its cytotoxicity profile against cancer cells highlights its potential as an anticancer agent. Furthermore, its versatility as a synthetic building block opens up opportunities for use in chemical synthesis and material science. Ongoing research continues to uncover new aspects of this compound's biological activities and potential therapeutic applications.
1019545-38-0 (5-(((4-Bromophenyl)amino)methyl)-2-methoxyphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)